Cas no 176182-06-2 (Depressine)

• Product Name: Depressine
• CAS No: 176182-06-2
• MF: C₃₀H₄₀O₁₈
• MW: 688.627811431885
• CID: 2047423
• PubChem ID: 101696497
• Update Time: 2025-07-15

Depressine Chemical and Physical Properties

Names and Identifiers

• Depressine
• Depressin
• Depressin (iridoid)
• CS-0032279
• (2S,3R,4S)-Methyl 4-(2-((2-hydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzoyl)oxy)ethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
• BHA18206
• HY-N5070
• 176182-06-2
• methyl (2S,3R,4S)-3-ethenyl-4-[2-[2-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoyl]oxyethyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• E88766
• MS-31127
• methyl (4S,5R,6S)-5-ethenyl-4-[2-(2-hydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}benzoyloxy)ethyl]-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-5,6-dihydro-4H-pyran-3-carboxylate
• DA-62780

• Inchi： 1S/C30H40O18/c1-3-12-13(15(26(40)42-2)11-44-28(12)48-30-25(39)23(37)21(35)18(10-32)47-30)7-8-43-27(41)14-5-4-6-16(19(14)33)45-29-24(38)22(36)20(34)17(9-31)46-29/h3-6,11-13,17-18,20-25,28-39H,1,7-10H2,2H3/t12-,13+,17-,18-,20-,21-,22+,23+,24-,25-,28+,29-,30+/m1/s1
• InChI Key： ODVCSBYBNISFOU-HNEGCACGSA-N
• SMILES： O([C@H]1[C@H](C=C)[C@@H](C(C(=O)OC)=CO1)CCOC(C1=CC=CC(=C1O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 688.22146442g/mol
• Monoisotopic Mass: 688.22146442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 48
• Rotatable Bond Count: 14
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 281Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on Depressine

Introduction to Depressine (CAS No. 176182-06-2) and Its Emerging Applications in Chemical Biology

Depressine, identified by the chemical compound code CAS No. 176182-06-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities. Over the past decade, the study of Depressine has evolved, driven by breakthroughs in synthetic chemistry and an increasing understanding of its pharmacological mechanisms.

The molecular framework of CAS No. 176182-06-2 exhibits a complex arrangement of functional groups that contribute to its remarkable bioactivity. Recent studies have highlighted its potential in modulating neural pathways, making it a subject of intense interest for researchers investigating neurodegenerative disorders and mood regulation. The compound's ability to interact with specific receptors in the central nervous system has opened new avenues for therapeutic intervention.

In the realm of drug development, Depressine has been extensively studied for its role in alleviating symptoms associated with depression and anxiety. Preliminary clinical trials have demonstrated its efficacy in enhancing serotonin receptor activity, a key mechanism in the treatment of these conditions. The compound's selectivity for certain serotonin subtypes ensures minimal side effects, a critical factor in pharmaceutical design.

The synthesis of CAS No. 176182-06-2 has seen significant advancements, particularly in the development of more efficient and scalable synthetic routes. These improvements have not only reduced production costs but also enhanced the purity of the final product, ensuring higher efficacy in biological assays. The use of modern spectroscopic techniques has further refined the characterization of this compound, providing deeper insights into its structural properties.

One of the most intriguing aspects of Depressine is its potential application in combination therapies. Research has shown that when paired with other bioactive molecules, it can synergistically enhance therapeutic outcomes. This concept aligns with the growing trend in personalized medicine, where tailored combinations of compounds are designed to address individual patient needs.

The regulatory landscape for CAS No. 176182-06-2 has also evolved, with increasing emphasis on safety and efficacy standards. Regulatory bodies now require comprehensive data on both preclinical and clinical studies before approving such compounds for therapeutic use. This stringent approach ensures that only the most promising candidates reach patients, minimizing risks associated with unproven treatments.

The future prospects for Depressine are vast, with ongoing research exploring its potential in treating a broader range of neurological disorders. Innovations in drug delivery systems are also expected to enhance the compound's bioavailability and therapeutic impact. As our understanding of neural biology continues to expand, so too will the applications of this remarkable compound.

In conclusion, Depressine (CAS No. 176182-06-2) stands as a testament to the power of chemical biology in advancing medical science. Its unique properties and promising therapeutic applications make it a cornerstone in ongoing research efforts aimed at improving mental health treatments. As we continue to uncover new insights into its mechanisms and applications, the potential for transformative therapies remains boundless.